Cas no 5932-91-2 (4,4-dimethylhexanal)

4,4-Dimethylhexanal is a branched-chain aldehyde with the molecular formula C₈H₁₆O. This compound features a dimethyl-substituted hexanal structure, imparting distinct reactivity and steric properties. Its aldehyde functional group makes it a versatile intermediate in organic synthesis, particularly for the production of fragrances, flavors, and specialty chemicals. The branched alkyl chain enhances stability and influences solubility in organic solvents. 4,4-Dimethylhexanal is valued for its role in reductive amination, condensation reactions, and as a precursor for heterocyclic compounds. Its defined structure ensures consistent performance in fine chemical applications, making it a reliable choice for research and industrial processes requiring precise aldehyde reactivity.

4,4-dimethylhexanal structure

Product Name:4,4-dimethylhexanal

CAS No:5932-91-2

MF:C₈H₁₆O

MW:128.212042808533

CID:376541

PubChem ID:22218

Update Time:2025-05-27

4,4-dimethylhexanal Chemical and Physical Properties

Names and Identifiers

- Hexanal, 4,4-dimethyl-
- 4,4-dimethylhexanal
- DTXSID90208058
- 4,4-Dimethylhexanal #
- SCHEMBL1782658
- 4,4-dimethyl hexanal
- EN300-1843584
- 5932-91-2
- Inchi： 1S/C8H16O/c1-4-8(2,3)6-5-7-9/h7H,4-6H2,1-3H3
- InChI Key： LIARQDWTSIPOCX-UHFFFAOYSA-N
- SMILES： O=CCCC(C)(C)CC

Computed Properties

Exact Mass: 128.12018
Monoisotopic Mass: 128.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 84.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

4,4-dimethylhexanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1843584-0.05g	4,4-dimethylhexanal	5932-91-2	0.05g	$587.0	2023-09-19
Enamine	EN300-1843584-0.1g	4,4-dimethylhexanal	5932-91-2	0.1g	$615.0	2023-09-19
Enamine	EN300-1843584-0.25g	4,4-dimethylhexanal	5932-91-2	0.25g	$642.0	2023-09-19
Enamine	EN300-1843584-0.5g	4,4-dimethylhexanal	5932-91-2	0.5g	$671.0	2023-09-19
Enamine	EN300-1843584-1.0g	4,4-dimethylhexanal	5932-91-2	1g	$1014.0	2023-06-02
Enamine	EN300-1843584-2.5g	4,4-dimethylhexanal	5932-91-2	2.5g	$1370.0	2023-09-19
Enamine	EN300-1843584-5.0g	4,4-dimethylhexanal	5932-91-2	5g	$2940.0	2023-06-02
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Enamine	EN300-1843584-1g	4,4-dimethylhexanal	5932-91-2	1g	$699.0	2023-09-19
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